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Compound of Interest

Compound Name: Diphenyl methyl phosphate

Cat. No.: B085582 Get Quote

Diphenyl methyl phosphate, with the Chemical Abstracts Service (CAS) number 115-89-9, is

an organophosphate compound that holds significance in both industrial and research settings.

While widely recognized for its application as a flame retardant and ignition control compound,

its utility extends into the realm of organic synthesis as a stable phosphorylating agent and a

key building block.[1][2][3] This guide provides a comprehensive overview of diphenyl methyl
phosphate, from its fundamental chemical properties and structure to detailed methodologies

for its synthesis, analytical characterization, and safe handling. For the research scientist and

drug development professional, understanding the nuances of this reagent is pivotal for its

effective application in complex synthetic pathways.

Chemical Structure and Physicochemical Properties
Diphenyl methyl phosphate is a triester of phosphoric acid, featuring two phenyl groups and

one methyl group attached to the phosphate core. This asymmetric structure imparts specific

reactivity and physical characteristics that are crucial for its application.

Molecular Structure:

Chemical Name: Methyl Diphenyl Phosphate[1]

Synonyms: Diphenyl methyl phosphate, Phosphoric acid, methyl diphenyl ester[1]

Molecular Formula: C₁₃H₁₃O₄P[1]
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Molecular Weight: 264.21 g/mol [1]

The structure of diphenyl methyl phosphate is depicted in the following diagram:

Caption: 2D structure of Diphenyl Methyl Phosphate.

Physicochemical Data:

A summary of the key physicochemical properties of diphenyl methyl phosphate is presented

in the table below. These properties are essential for determining appropriate solvents, reaction

temperatures, and purification methods.

Property Value Reference(s)

CAS Number 115-89-9 [1][4]

Appearance Clear, oily liquid [1][3]

Molecular Weight 264.21 g/mol [1]

Boiling Point 125 °C at 0.03 mmHg [1][2]

Density 1.23 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.537 [1][2]

Flash Point 113 °C [1][2]

Water Solubility 2 g/L at 25 °C [1][2]

Synthesis of Diphenyl Methyl Phosphate: A
Validated Protocol
The synthesis of diphenyl methyl phosphate is most reliably achieved through the reaction of

diphenyl chlorophosphate with methanol. This method offers high yields and a straightforward

purification process. The use of a base, such as pyridine or triethylamine, is critical to neutralize

the hydrochloric acid byproduct, driving the reaction to completion.

Reaction Scheme:
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The overall reaction is a nucleophilic substitution at the phosphorus center, where the

methoxide ion displaces the chloride.

Diphenyl Chlorophosphate

Reaction in
Anhydrous Solvent

(e.g., THF, 0°C to RT)
Methanol (CH₃OH)

Pyridine (Base)

Diphenyl Methyl Phosphate

Pyridine Hydrochloride
(Byproduct)

Click to download full resolution via product page

Caption: Synthesis workflow for Diphenyl Methyl Phosphate.

Experimental Protocol:

Materials:

Diphenyl chlorophosphate

Anhydrous methanol

Anhydrous pyridine

Anhydrous diethyl ether or ethyl acetate for extraction

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography
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Hexane and ethyl acetate for elution

Procedure:

To a stirred solution of diphenyl chlorophosphate (1.0 equivalent) in anhydrous diethyl

ether at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine

(1.2 equivalents).

Slowly add anhydrous methanol (1.5 equivalents) dropwise to the reaction mixture. The

addition should be controlled to maintain the temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture back to 0 °C and quench by the slow addition

of water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude diphenyl methyl phosphate by silica gel column chromatography,

eluting with a hexane-ethyl acetate gradient.

Causality and Self-Validation:

Anhydrous Conditions: The use of anhydrous solvents and reagents is crucial as diphenyl

chlorophosphate is moisture-sensitive and will hydrolyze to diphenyl phosphate, reducing

the yield of the desired product.

Inert Atmosphere: An inert atmosphere prevents side reactions with atmospheric moisture

and oxygen.

Use of Base: Pyridine acts as a nucleophilic catalyst and, more importantly, as a

scavenger for the HCl generated during the reaction. The formation of pyridinium

hydrochloride salt as a precipitate helps to drive the equilibrium towards the product side.
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Aqueous Work-up: The series of washes effectively removes the pyridinium salt, any

remaining starting materials, and byproducts, ensuring a cleaner crude product for

purification.

Chromatographic Purification: Silica gel chromatography is a reliable method for

separating the non-polar diphenyl methyl phosphate from any more polar impurities.

Analytical Characterization: A Spectroscopic Profile
The identity and purity of synthesized diphenyl methyl phosphate are confirmed through a

combination of spectroscopic techniques. Below is a summary of the expected data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Nucleus
Chemical Shift (δ)
ppm (Typical, in
CDCl₃)

Multiplicity Assignment

¹H NMR ~ 7.20 - 7.40 Multiplet
Aromatic protons

(10H)

~ 3.85 Doublet (J ≈ 11 Hz)
Methyl protons (3H,

³J(P,H))

¹³C NMR ~ 150.5 (d, J ≈ 7 Hz) Doublet C-ipso (Aromatic)

~ 129.8 Singlet C-para (Aromatic)

~ 125.5 Singlet C-meta (Aromatic)

~ 120.2 (d, J ≈ 5 Hz) Doublet C-ortho (Aromatic)

~ 55.0 (d, J ≈ 6 Hz) Doublet Methyl Carbon

³¹P NMR ~ -4.0 to -6.0 Singlet
Phosphate

Phosphorus

Infrared (IR) Spectroscopy:
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The IR spectrum provides valuable information about the functional groups present in the

molecule.

Wavenumber (cm⁻¹) Intensity Assignment

~ 3060 Medium Aromatic C-H stretch

~ 2960 Medium Aliphatic C-H stretch (methyl)

~ 1590, 1490 Strong Aromatic C=C stretch

~ 1280 Strong P=O stretch (phosphoryl)

~ 1180 Strong P-O-C (aryl) stretch

~ 1030 Strong P-O-C (alkyl) stretch

Mass Spectrometry (MS):

Electron ionization mass spectrometry (EI-MS) will show the molecular ion peak and

characteristic fragmentation patterns.

m/z Interpretation

264 [M]⁺ (Molecular Ion)

250 [M - CH₂]⁺

171 [M - C₆H₅O]⁺

94 [C₆H₅OH]⁺

77 [C₆H₅]⁺

Applications in Research and Drug Development
While its role as a flame retardant is well-established, diphenyl methyl phosphate and its

precursors are valuable in a research context, primarily related to phosphorylation chemistry.

Phosphorylating Agent Precursor: Diphenyl chlorophosphate, the direct precursor to

diphenyl methyl phosphate, is a widely used phosphorylating agent for alcohols, phenols,
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and amines. The resulting diphenyl phosphate esters can be selectively deprotected. The

phenyl groups can be removed via hydrogenolysis, providing a route to monomethyl

phosphates.

Stable Phosphate Protecting Group: The diphenyl phosphate group is used as a protecting

group in the synthesis of complex molecules, such as oligonucleotides and

phosphopeptides.[5][6] The methyl ester variant offers different stability and deprotection

characteristics compared to other phosphate esters.

Cross-Coupling Reactions: Aryl phosphates, including diphenyl phosphate derivatives, can

participate in various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki,

Negishi), where the phosphate group acts as a leaving group.[7] This allows for the formation

of new carbon-carbon bonds at positions that might otherwise be difficult to functionalize.

Safety, Handling, and Disposal
As an organophosphate, diphenyl methyl phosphate requires careful handling to minimize

exposure.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat when handling the compound. Work in a well-ventilated fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

strong oxidizing agents.

Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)

and place in a sealed container for disposal. Avoid generating dust.

Disposal: Dispose of waste diphenyl methyl phosphate and contaminated materials as

hazardous chemical waste in accordance with local, state, and federal regulations.[1][8][9]

Do not pour down the drain.

Conclusion
Diphenyl methyl phosphate is a compound with a dual identity. Its industrial applications are

significant, but for the research and pharmaceutical communities, its true value lies in its role

within the broader context of phosphorylation chemistry. A thorough understanding of its
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synthesis, spectroscopic fingerprints, and reactivity is essential for leveraging its potential in the

design and creation of novel molecules. By following validated protocols and adhering to strict

safety guidelines, researchers can effectively and safely utilize this versatile reagent in their

synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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